2-(Dimethoxymethyl)-3,3-dimethoxypropanenitrile

• CAS No.: 50744-77-9
• Molecular Formula: C8H15NO4
• Molecular Weight: 189.21 g/mol
• IUPAC Name: 2-(dimethoxymethyl)-3,3-dimethoxypropanenitrile
• InChI: InChI=1S/C8H15NO4/c1-10-7(11-2)6(5-9)8(12-3)13-4/h6-8H,1-4H3
• InChI Key: QODCADXMYFDAMD-UHFFFAOYSA-N
• Canonical SMILES: COC(C(C#N)C(OC)OC)OC

Description

2-(Dimethoxymethyl)-3,3-dimethoxypropanenitrile is a useful research compound. Its molecular formula is C8H15NO4 and its molecular weight is 189.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a mixed solvent of 100 ml of toluene and 50 ml of methanol was dissolved 7.85 g (50 mmoles) of 2-methoxymethylene-3,3-dimethoxypropanenitrile. To the resulting solution was added 9.65 g (50 mmoles) of a 28 wt. % solution of sodium methylate in methanol and the mixture was stirred at room temperature for one and a half hours. Subsequently, the reaction mixture was concentrated under reduced pressure to remove the methanol by distillation. To the resulting residue was added 25 ml of water and the toluene layer was separated followed by drying over anhydrous sodium sulfate. The thus dried toluene solution was distilled to obtain 8.50 g (45 mmoles) of 2-dimethoxymethyl-3,3-dimethoxypropanenitrile as a colorless transparent oil boiling at 90°-93° C./2 mmHg.